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Compound of Interest

Compound Name: 2-Chlorobenzo[d]oxazol-7-ol

Cat. No.: B15054195 Get Quote

The proper disposal of 2-Chlorobenzo[d]oxazol-7-ol, a chlorinated organic compound, is

crucial for ensuring laboratory safety and environmental protection. As with many halogenated

heterocyclic compounds used in research and drug development, this chemical is classified as

hazardous waste and requires a specialized disposal protocol. Adherence to these procedures

is essential to mitigate risks to personnel and prevent environmental contamination.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.

All handling of 2-Chlorobenzo[d]oxazol-7-ol and its waste should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or

vapors.[1][2][3]

Step-by-Step Disposal Protocol
The disposal of 2-Chlorobenzo[d]oxazol-7-ol must be carried out in accordance with

institutional and local hazardous waste regulations. The following steps provide a general

framework for its safe disposal:

Waste Segregation: Isolate waste containing 2-Chlorobenzo[d]oxazol-7-ol from non-

hazardous and other types of chemical waste. It should be categorized as halogenated

organic waste.[4][5] Do not mix it with non-halogenated solvents or other reactive waste

streams.
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Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting the

waste. High-density polyethylene (HDPE) containers are generally suitable for solid and

liquid chlorinated organic waste.[4]

The container must be clearly labeled as "Hazardous Waste" and should specify the

contents, including the full chemical name "2-Chlorobenzo[d]oxazol-7-ol" and any other

components in the waste mixture.

Ensure the container is kept tightly closed when not in use to prevent the release of

vapors.[1][2][4]

Storage:

Store the hazardous waste container in a designated, secure, and well-ventilated

secondary containment area.

The storage location should be away from heat, sparks, and open flames.[1]

Do not fill the waste container beyond 90% of its capacity to allow for expansion.[4]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Provide the EHS office with a complete and accurate description of the waste.

The ultimate disposal method for chlorinated organic compounds like 2-
Chlorobenzo[d]oxazol-7-ol is typically high-temperature incineration at a licensed

hazardous waste disposal facility.[6][7] This process effectively destroys the compound

and scrubs the resulting acidic gases.[6][7]

Summary of Key Information
The following table summarizes the critical data for the safe handling and disposal of 2-
Chlorobenzo[d]oxazol-7-ol.
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Parameter Information Source

Chemical Class
Halogenated Organic

Compound
General Chemical Knowledge

Primary Hazard
Harmful if swallowed, causes

skin and eye irritation.[1]

Safety Data Sheets for similar

compounds

PPE Requirements
Chemical-resistant gloves,

safety goggles, lab coat.
[1][2]

Waste Category Halogenated Organic Waste [4][5]

Recommended Container

Labeled, sealed, high-density

polyethylene (HDPE)

container.

[4]

Disposal Method

High-temperature incineration

by a licensed hazardous waste

facility.

[6][7]

Disposal Workflow
The logical flow of the disposal process for 2-Chlorobenzo[d]oxazol-7-ol is illustrated in the

diagram below.
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Caption: Disposal workflow for 2-Chlorobenzo[d]oxazol-7-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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